3-(2-Chloroethyl)-5,6-dihydro-1,4-oxathiin

• Molecular Formula: C6H9ClOS
• Molecular Weight: 164.65 g/mol
• IUPAC Name: 5-(2-chloroethyl)-2,3-dihydro-1,4-oxathiine
• InChI: InChI=1S/C6H9ClOS/c7-2-1-6-5-8-3-4-9-6/h5H,1-4H2
• InChI Key: AQWCAZZKWRTUPH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=CO1)CCCl

Description

3-(2-Chloroethyl)-5,6-dihydro-1,4-oxathiin is a useful research compound. Its molecular formula is C6H9ClOS and its molecular weight is 164.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the 3,5-dichloro-2-pentanone (39 g., 0.24 mole) and 2-mercaptoethanol (20 g., 0.26 mole) in toluene (250 ml) was stirred, and triethylamine (27 g., 0.27 mole) added dropwise thereto. After stirring overnight at ambient temperature, the mixture was washed with dilute hydrochloric acid and subsequently refluxed with p-toluenesulfonic acid (0.5 g.) with azeotropic removal of water for 4 hours. Upon cooling, the reaction mixture was washed with aqueous sodium bicarbonate, dried (magnesium sulfate), and the toluene removed to leave the product 3-(2-chloroethyl)-5,6-dihydro-1,4-oxathiin (bp. 62°-70°/0.025 mm) in 60% yield and 98% purity (G.C.). N.M.R. spectrum (Deuterchloroform) gave lambda values: 1.85 (3H,S) 2.3-2.65 (2H,t); 2.9-3.5 (2H,t); 3.95-3.7 (2H,t); 4.1-4.25 (2H,t).